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Compound of Interest

Compound Name: Cyp51-IN-19

Cat. No.: B15563336

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of Cyp51-IN-
19, a potent inhibitor of the enzyme CYP51 (lanosterol 14-alpha-demethylase). Accurate
preparation of stock solutions is critical for obtaining reliable and reproducible results in
downstream biological assays.

Compound Information

Cyp51-IN-19 is a small molecule inhibitor used in research to study the function of CYP51 and
its role in various biological processes, particularly in fungal pathogenesis.
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Property Value Source

Compound Name Cyp51-IN-19 MedChemExpress
Catalog Number HY-162784 MedChemExpress
CAS Number 3006888-90-7 MedChemExpress
Molecular Formula C25H27CI2N302 MedChemExpress
Molecular Weight 472.41 g/mol MedChemExpress[1]
Appearance Solid -

Purity >98% (typically) -

Primary Solvent

Dimethyl sulfoxide (DMSO)

MedChemExpress[1]

Storage of Solid

-20°C (short-term), -80°C

(long-term)

General Practice

Storage of Stock Solution

-20°C or -80°C in aliquots

General Practice

Signaling Pathway of CYP51 Inhibition

CYP51 is a crucial enzyme in the ergosterol biosynthesis pathway in fungi and the cholesterol

biosynthesis pathway in mammals. Inhibition of CYP51 disrupts the production of these

essential sterols, leading to impaired cell membrane integrity and function.
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Figure 1. Signaling pathway of Cyp51-IN-19 action.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of Cyp51-IN-19

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15563336?utm_src=pdf-body-img
https://www.benchchem.com/product/b15563336?utm_src=pdf-body
https://www.benchchem.com/product/b15563336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This protocol describes the preparation of a 10 mM stock solution of Cyp51-IN-19 in dimethyl
sulfoxide (DMSO).

Materials
« Cyp51-IN-19 (Solid)

e Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes (1.5 mL)

o Sterile, amber (or light-protecting) vials for aliquots

» Pipettes and sterile filter tips

» Vortex mixer

o Optional: Water bath or heat block

Calculations

To prepare a 10 mM stock solution, the required mass of Cyp51-IN-19 needs to be calculated
based on its molecular weight (472.41 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight
(g/mol) x (1 mg /1000 pg) x (1 g/ 1000 mg)

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L x 0.001 L x 472.41 g/mol x 1000
mg/g = 4.7241 mg

Procedure

¢ Weighing the Compound:

o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
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o Carefully weigh approximately 4.72 mg of Cyp51-IN-19 directly into the tared tube. Record
the exact weight.

e Solvent Addition:

o Based on the actual weight of the compound, calculate the precise volume of DMSO
required to achieve a 10 mM concentration. Volume (uL) = (Actual Mass (mg) / 472.41
g/mol ) x 100,000

o Using a calibrated pipette with a sterile filter tip, add the calculated volume of DMSO to the
microcentrifuge tube containing the compound.

 Dissolution:
o Tightly cap the tube and vortex for 1-2 minutes until the solid is completely dissolved.
o Visually inspect the solution to ensure there are no visible particles.

o If the compound does not readily dissolve, gentle warming in a 37°C water bath for a few
minutes with intermittent vortexing may aid dissolution. Always check the compound's
temperature sensitivity before heating.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20
pL) in sterile, amber microcentrifuge tubes or cryovials.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Store the aliquots at -20°C for short- to mid-term storage or at -80°C for long-term storage.
Protect from light.

Experimental Workflow Diagram
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Cyp51-IN-19 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CYP51-IN-19 | CYP51#P#l3%1] | MCE [medchemexpress.cn]

 To cite this document: BenchChem. [Application Notes and Protocols for Cyp51-IN-19 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
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protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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